1-(4-chlorophenyl)-N-(2-hydroxy-2-(1-methyl-1H-indol-5-yl)ethyl)cyclopentanecarboxamide

• IUPAC Name: 1-(4-chlorophenyl)-N-[2-hydroxy-2-(1-methylindol-5-yl)ethyl]cyclopentane-1-carboxamide
• InChI: InChI=1S/C23H25ClN2O2/c1-26-13-10-16-14-17(4-9-20(16)26)21(27)15-25-22(28)23(11-2-3-12-23)18-5-7-19(24)8-6-18/h4-10,13-14,21,27H,2-3,11-12,15H2,1H3,(H,25,28)
• InChI Key: DQJXQWZNYKJNNZ-UHFFFAOYSA-N
• Canonical SMILES: CN1C=CC2=C1C=CC(=C2)C(CNC(=O)C3(CCCC3)C4=CC=C(C=C4)Cl)O
• Molecular Formula: C23H25ClN2O2
• Molecular Weight: 396.9 g/mol

Description

1-(4-chlorophenyl)-N-(2-hydroxy-2-(1-methyl-1H-indol-5-yl)ethyl)cyclopentanecarboxamide is a useful research compound. Its molecular formula is C23H25ClN2O2 and its molecular weight is 396.92. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Antibacterial Activity

A study by Gein et al. (2020) highlights the synthesis of compounds through the reaction of tryptamine with aromatic aldehydes and 4-chlorobenzoylpyruvic acid methyl ester. The compounds exhibited antimicrobial activity, indicating their potential application in developing new antibacterial agents (Gein et al., 2020).

Antimicrobial Agents

Another research effort by Desai et al. (2007) focused on synthesizing new Quinazolines as potential antimicrobial agents. Their study involves reacting ethyl 4-[2-(2-chlorophenyl)-4-oxo-3-hydroquinazolin-3yl]-benzoate with hydrazine hydrate, yielding compounds that showed significant antibacterial and antifungal activities (Desai et al., 2007).

HIV-TB Co-Infection Combat Molecules

Banerjee et al. (2011) synthesized novel 5-substituted-1-(arylmethyl/alkylmethyl)-1H-indole-2,3-dione-3-(N-hydroxy/methoxy thiosemicarbazone) analogues, evaluated for their anti-HIV activity and anti-tubercular activity. One compound displayed promising activity against the replication of HIV-1 cells and proved effective in inhibiting the growth of both log phase and starved MTB cultures (Banerjee et al., 2011).

Antifungal Activity

Singh and Vedi (2014) synthesized novel triazolylindole derivatives and evaluated them for antifungal activity. Their study demonstrates the potential of these compounds in developing antifungal therapeutics (Singh & Vedi, 2014).